Cas no 636602-05-6 (Phenol, 4-[[(4-nitrophenyl)methyl]thio]-)

• Product Name: Phenol, 4-[[(4-nitrophenyl)methyl]thio]-
• CAS No: 636602-05-6
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• CID: 1656529
• Update Time: 2024-09-12

Phenol, 4-[[(4-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[(4-nitrophenyl)methyl]thio]-

• Inchi： 1S/C13H11NO3S/c15-12-5-7-13(8-6-12)18-9-10-1-3-11(4-2-10)14(16)17/h1-8,15H,9H2
• InChI Key： UBYNIVOARSNLHH-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(SCC2=CC=C([N+]([O-])=O)C=C2)C=C1

Computed Properties

• Exact Mass: 261.04603

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 469.9±35.0 °C(Predicted)
• PSA: 63.37
• pka: 9.59±0.26(Predicted)